Cas no 896740-06-0 (3-Pyridinecarbonylchloride, 5-methyl-, hydrochloride (1:1))

• Product Name: 3-Pyridinecarbonylchloride, 5-methyl-, hydrochloride (1:1)
• CAS No: 896740-06-0
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• CID: 706649
• PubChem ID: 71421363
• Update Time: 2025-07-20

3-Pyridinecarbonylchloride, 5-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonylchloride, 5-methyl-, hydrochloride (1:1)
• 5-methylpyridine-3-carbonyl chloride,hydrochloride
• 5-Methylpyridine-3-carbonyl chloride--hydrogen chloride (1/1)
• SCHEMBL5128311
• DTXSID80840522
• 896740-06-0

• Inchi： 1S/C7H6ClNO.ClH/c1-5-2-6(7(8)10)4-9-3-5;/h2-4H,1H3;1H
• InChI Key： FSDOJIBZLKUUSU-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=CC(C)=C1)=O.Cl

Computed Properties

• Exact Mass: 190.9904692g/mol
• Monoisotopic Mass: 190.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų

Additional information on 3-Pyridinecarbonylchloride, 5-methyl-, hydrochloride (1:1)

Research Brief on 3-Pyridinecarbonylchloride, 5-methyl-, hydrochloride (1:1) (CAS: 896740-06-0): Recent Advances and Applications

The compound 3-Pyridinecarbonylchloride, 5-methyl-, hydrochloride (1:1) (CAS: 896740-06-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and medicinal chemistry. This research brief aims to provide an overview of the latest advancements related to this compound, highlighting its role in the development of novel therapeutic agents and its mechanistic insights.

Recent studies have demonstrated that 3-Pyridinecarbonylchloride, 5-methyl-, hydrochloride (1:1) serves as a critical intermediate in the synthesis of various biologically active molecules. Its structural features, including the pyridine ring and the reactive carbonyl chloride group, make it a valuable building block for constructing complex pharmacophores. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to synthesize a series of kinase inhibitors with potent anti-cancer activity, showcasing its utility in targeted drug design.

In addition to its synthetic applications, the compound has also been investigated for its potential role in modulating enzyme activity. A recent preprint on bioRxiv reported that derivatives of 3-Pyridinecarbonylchloride, 5-methyl-, hydrochloride (1:1) exhibit inhibitory effects on specific proteases involved in inflammatory pathways. This finding opens new avenues for developing anti-inflammatory drugs with improved selectivity and reduced side effects.

Furthermore, advancements in analytical techniques have enabled more precise characterization of this compound and its derivatives. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its structural properties and reactivity patterns. These insights are crucial for optimizing synthetic routes and ensuring the reproducibility of research findings.

Despite its promising applications, challenges remain in the large-scale production and purification of 3-Pyridinecarbonylchloride, 5-methyl-, hydrochloride (1:1). Recent efforts have focused on developing greener synthetic methodologies, such as flow chemistry and catalytic processes, to enhance yield and reduce environmental impact. A 2024 review in Organic Process Research & Development highlighted these innovations, emphasizing their potential to streamline industrial applications.

In conclusion, 3-Pyridinecarbonylchloride, 5-methyl-, hydrochloride (1:1) (CAS: 896740-06-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug synthesis to enzyme modulation, underscore its importance in advancing therapeutic development. Future research should focus on addressing scalability challenges and exploring novel derivatives with enhanced biological activity.